Cas no 1260772-33-5 (3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine
• CAS No: 1260772-33-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6566413
• PubChem ID: 165885377
• Update Time: 2025-06-09

3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine
• 1260772-33-5
• EN300-1995994

• Inchi： 1S/C11H13NO3/c1-13-9-3-11-10(14-6-15-11)2-8(9)7-4-12-5-7/h2-3,7,12H,4-6H2,1H3
• InChI Key： VXZKGUVMXCEGBS-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C1CNC1)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine

Introduction to 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine (CAS No. 1260772-33-5)

3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1260772-33-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic azetidines, which are known for their versatile applications in drug design and development. The structural features of this molecule, particularly the presence of a dioxaindan moiety linked to an azetidine ring, make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The dioxaindan scaffold is a fused bicyclic system consisting of a dioxane ring and an indane ring, which contributes to the compound's stability and reactivity. This structural motif has been widely investigated for its potential in modulating various biological pathways. In contrast, the azetidine ring introduces a nitrogen-containing heterocycle, which is commonly found in biologically active molecules. The combination of these two structural components in 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine suggests that it may exhibit unique pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the bioactivity of such compounds with greater accuracy. Studies have shown that the 6-methoxy substituent on the dioxaindan ring can significantly influence the electronic properties and binding affinity of the molecule. This modification has been demonstrated to enhance interactions with biological targets, making it a valuable tool in the development of novel therapeutic agents.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities. 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine has been explored as a potential scaffold for drugs targeting neurological disorders, inflammatory diseases, and cancer. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

In vitro studies have begun to uncover the potential pharmacological effects of this compound. Initial research suggests that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been observed in preliminary assays. These findings are particularly intriguing given the growing importance of enzyme inhibition in modern drug discovery.

The synthesis of 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine presents both challenges and opportunities for chemists. The synthesis involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes. These innovations not only improve efficiency but also reduce waste, aligning with the principles of green chemistry.

One of the key advantages of this compound is its flexibility in terms of further derivatization. The presence of both reactive sites—the methoxy group on the dioxaindan ring and the azetidine nitrogen—allows for diverse chemical modifications. This flexibility enables researchers to tailor the molecule's properties to specific biological targets, enhancing its therapeutic potential.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental design and optimizing lead compounds for clinical development.

In conclusion, 3-(6-methoxy-1,3-dioxaindan-5-yl)azetidine (CAS No. 1260772-33-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutic agents. Further exploration into its bioactivity and mechanism of action will undoubtedly contribute to advancements in drug discovery and development.